Uridine-5'-triphosphate tris salt

• Molecular Formula: C13H26N3O18P3
• Molecular Weight: 605.28 g/mol
• InChI: InChI=1S/C9H15N2O15P3.C4H11NO3/c12-5-1-2-11(9(15)10-5)8-7(14)6(13)4(24-8)3-23-28(19,20)26-29(21,22)25-27(16,17)18;5-4(1-6,2-7)3-8/h1-2,4,6-8,13-14H,3H2,(H,19,20)(H,21,22)(H,10,12,15)(H2,16,17,18);6-8H,1-3,5H2
• InChIKey: NHMNWWVJZZPKSL-UHFFFAOYSA-N

Uridine-5′-triphosphate Tris Salt: A Pyrimidine Nucleotide Triphosphate with Dual P2Y2/P2Y4 Receptor Agonism and Tris-Buffered Stability for Molecular Biology and GPCR Research

Uridine-5′-triphosphate tris salt (CAS 108321-53-5; molecular weight 605.28 g/mol) is the tromethamine (Tris)-buffered salt form of the endogenous pyrimidine nucleotide UTP [1]. As a member of the nucleoside 5′-triphosphate (NTP) family alongside ATP, CTP, and GTP, UTP serves as an essential substrate for RNA polymerases in transcription and as an extracellular signaling molecule acting through P2Y purinergic receptors . The Tris salt formulation, in which UTP is complexed with Tris base to achieve a stable pH of 7.0–7.5, distinguishes this form from the commonly supplied sodium salt and from the free acid form, which is prone to instability in solution .

Tris-buffered nucleotide triphosphate, pH 7.0–7.5

Dual P2Y2/P2Y4 receptor agonist profile

Nuclease-free, IVT-validated for mRNA synthesis

Reported selectivity over P2Y6 and ATP-independent P2Y4 activation

• [1] ChemicalBook. Uridine 5′-triphosphate tris salt, CAS 108321-53-5. Molecular Formula: C13H26N3O18P3; Molecular Weight: 605.28. View Source

Why Uridine-5′-triphosphate Tris Salt Cannot Be Freely Substituted with Other Nucleotide Triphosphates or Alternative Salt Forms

Generic substitution of UTP tris salt with other in-class nucleotide triphosphates (ATP, CTP, GTP) or with alternative salt forms (sodium salt, free acid) carries quantifiable risks for experimental fidelity. At the receptor level, UTP and ATP display divergent pharmacological profiles at human P2Y4 receptors: UTP is a full agonist (EC50 = 0.55 μM), whereas ATP is a competitive antagonist (KB = 708 nM) [1]. At recombinant P2Y2 receptors, UTP and ATP share similar activation potencies but differ ~10-fold in desensitization liability (UTP IC50 = 0.7–2.9 μM vs. ATP IC50 = 9.1–21.2 μM) [2]. At the formulation level, Tris-buffered NTPs produce measurably higher in vitro transcription yields than NaOH-titrated NTPs and reduce double-stranded RNA byproduct formation , while the free acid form exhibits solution instability mandating the use of a stabilized salt . These differences directly impact assay reproducibility, RNA product quality, and receptor pharmacology interpretation.

ATP antagonism at human P2Y4 receptors may shift activation profiles compared to UTP, confounding pathway interpretation.

Differential P2Y2 desensitization kinetics between ATP and UTP may alter sustained signaling readouts in repeated-stimulation assays.

Sodium salt or free acid formulations may reduce in vitro transcription yield and RNA integrity relative to Tris-buffered UTP.

• [1] Kennedy C, Qi AD, Herold CL, Harden TK, Nicholas RA. ATP, an Agonist at the Rat P2Y4 Receptor, Is an Antagonist at the Human P2Y4 Receptor. Molecular Pharmacology, 2000; 57(5): 926–931. View Source
• [2] Velázquez B, Garrad RC, Weisman GA, González FA. Differential agonist-induced desensitization of P2Y2 nucleotide receptors by ATP and UTP. Molecular and Cellular Biochemistry, 2000; 206(1–2): 75–89. View Source

Quantitative Differentiation Evidence for Uridine-5′-triphosphate Tris Salt: Head-to-Head Comparisons Against ATP, Alternative Salt Forms, and In-Class NTPs

P2Y Receptor Subtype Selectivity: UTP Is a Dual P2Y2/P2Y4 Agonist with >180-Fold Selectivity over P2Y6, Whereas ATP Is an Antagonist at Human P2Y4

UTP activates human P2Y2 and P2Y4 receptors with EC50 values of 55 nM and 80 nM, respectively, in phospholipase C stimulation assays performed in 1321N1 astrocytoma cells expressing recombinant human receptors, while displaying negligible activity at P2Y6 (EC50 > 10,000 nM), yielding a selectivity window of >180-fold for P2Y2 and >125-fold for P2Y4 over P2Y6 [1]. In contrast, ATP—the most commonly used comparator nucleotide triphosphate—is a competitive antagonist, not an agonist, at the human P2Y4 receptor (KB = 708 nM) [2]. This species-dependent pharmacology is critical: whereas ATP activates rat P2Y4 (EC50 = 0.51 μM), it is inactive as an agonist at the human orthologue and shifts the UTP concentration-response curve rightward [2]. For researchers requiring selective activation of human P2Y2/P2Y4 signaling without confounding ATP-mediated P2Y11 or P2X receptor cross-talk, UTP tris salt provides a pharmacologically cleaner tool.

P2Y Receptor Selectivity

Head-to-head

>180-fold selectivity over P2Y6; ATP antagonist at hP2Y4 (KB 708 nM)

Reported selectivity profile supports P2Y2/P2Y4 pathway studies in human systems.

ATP may confound via P2Y11/P2X cross-talk; species-dependent pharmacology noted.

Evidence Dimension	P2Y receptor subtype selectivity (EC50 values)
Target Compound Data	UTP: P2Y2 EC50 = 55 nM; P2Y4 EC50 = 80 nM; P2Y6 EC50 > 10,000 nM
Comparator Or Baseline	ATP: agonist at human P2Y2 (similar potency to UTP); antagonist at human P2Y4 (KB = 708 nM); also activates P2Y11 and multiple P2X ion channels
Quantified Difference	UTP selectivity ratio >180-fold (P2Y2 vs P2Y6) and >125-fold (P2Y4 vs P2Y6); ATP is inactive as agonist at hP2Y4 (qualitative difference in receptor pharmacology)
Conditions	Phospholipase C stimulation assay; 1321N1 human astrocytoma cells stably expressing recombinant human P2Y2, P2Y4, or P2Y6 receptors; intracellular Ca2+ mobilization measured

Why This Matters

This selectivity profile makes UTP tris salt the preferred agonist for experiments requiring isolated activation of P2Y2/P2Y4 signaling pathways in human systems, where ATP would introduce confounding P2Y11/P2X agonism and antagonism at hP2Y4.

• [1] Cayman Chemical / Bertin Bioreagent. Uridine 5′-triphosphate (sodium salt) product data. CAT N°: 9003530. EC50 values: P2Y2 = 55 nM, P2Y4 = 80 nM, P2Y6 > 10,000 nM, determined by phospholipase C stimulation in 1321N1 cells expressing human receptors. View Source
• [2] Kennedy C, Qi AD, Herold CL, Harden TK, Nicholas RA. ATP, an Agonist at the Rat P2Y4 Receptor, Is an Antagonist at the Human P2Y4 Receptor. Molecular Pharmacology, 2000; 57(5): 926–931. hP2Y4 rank order: UTP (EC50 0.55 μM) > GTP (6.59 μM) = ITP (7.38 μM); ATP inactive as agonist, competitive antagonist with KB = 708 nM. View Source

Desensitization Liability at P2Y2 Receptors: UTP Induces ~10-Fold Less Homologous Desensitization Than ATP

In a direct comparative study using 1321N1 astrocytoma cells stably transfected with human or murine P2Y2 receptor cDNA, as well as human A431 cells endogenously expressing P2Y2, ATP and UTP activated the receptors with similar potencies (EC50 = 1.5–5.8 μM for both). However, ATP was approximately 10-fold less potent at inducing homologous receptor desensitization (IC50 = 9.1–21.2 μM) compared to UTP (IC50 = 0.7–2.9 μM) [1]. This differential desensitization was observed across all three cell systems examined, demonstrating that UTP more effectively triggers the regulatory mechanisms that attenuate sustained P2Y2 signaling. The study authors note that this represents the first single-cell analysis comparing the cellular heterogeneity of desensitized states between recombinant and endogenously expressed P2Y2 receptors [1].

P2Y2 Desensitization

Head-to-head

~10-fold lower desensitization IC50 vs ATP (0.7–2.9 vs 9.1–21.2 μM)

Reported desensitization profile may support sustained-stimulation assay design.

Measured by Ca2+ mobilization in recombinant and endogenous P2Y2 models.

Evidence Dimension	Homologous receptor desensitization potency at P2Y2 (IC50)
Target Compound Data	UTP desensitization IC50 = 0.7–2.9 μM (human and murine P2Y2)
Comparator Or Baseline	ATP desensitization IC50 = 9.1–21.2 μM (human and murine P2Y2)
Quantified Difference	ATP is approximately 10-fold less potent than UTP at inducing P2Y2 receptor desensitization (IC50 ratio ATP/UTP ≈ 7–13)
Conditions	1321N1 astrocytoma cells stably transfected with human or murine P2Y2 cDNA; human A431 cells with endogenous P2Y2 expression; intracellular calcium mobilization assay; single-cell analysis

Why This Matters

For experimental protocols involving repeated or sustained P2Y2 stimulation (e.g., calcium oscillation studies, chronic exposure models), UTP provides a more physiologically relevant desensitization profile compared to ATP, which requires ~10-fold higher concentrations to achieve equivalent receptor regulation.

• [1] Velázquez B, Garrad RC, Weisman GA, González FA. Differential agonist-induced desensitization of P2Y2 nucleotide receptors by ATP and UTP. Molecular and Cellular Biochemistry, 2000; 206(1–2): 75–89. DOI: 10.1023/A:1007091127392. PMID: 10839197. View Source

Tris Salt vs. Sodium Salt in In Vitro Transcription: Enhanced RNA Yield, Reduced dsRNA, and Improved RNA Integrity

A direct performance comparison of Tris-buffered NTPs versus NaOH-titrated (sodium salt) NTPs in T7 RNA polymerase-driven in vitro transcription (IVT) reactions demonstrates that Tris-buffered NTPs produce visibly higher RNA transcript yields for 100-base transcripts, as shown by comparative gel electrophoresis across three independent transcription replicates . Independent technical documentation from multiple manufacturers confirms that substituting Na-salt NTPs with Tris-salt NTPs in IVT reactions not only increases RNA yield but also reduces double-stranded RNA (dsRNA) byproduct formation and improves RNA integrity [1][2]. The Tris counterion provides intrinsic pH buffering capacity (pH 7.0–7.5), eliminating the need for NaOH titration that introduces extraneous sodium ions, which can inhibit T7 RNA polymerase activity at elevated concentrations . The UTP Tris salt solution is supplied at ≥99% purity (HPLC), free of DNase, RNase, endonuclease, and exonuclease contamination, and functionally validated in IVT [1].

In Vitro Transcription

Cross-study comparable

Tris-buffered NTPs increase IVT yield and reduce dsRNA vs Na salt

Reported performance context for mRNA synthesis workflows.

Based on gel electrophoresis and manufacturer technical data.

Evidence Dimension	In vitro transcription performance (RNA yield, dsRNA byproduct, RNA integrity)
Target Compound Data	UTP Tris salt (Tris-buffered, 100–200 mM, pH 7.0–7.5, ≥99% HPLC purity, nuclease-free): higher IVT yield, reduced dsRNA, improved RNA integrity [based on direct image comparison and manufacturer technical data]
Comparator Or Baseline	UTP sodium salt (NaOH-titrated, equivalent concentration): lower IVT yield, detectable dsRNA byproducts, potential sodium ion interference with T7 RNA polymerase
Quantified Difference	Qualitative yield enhancement confirmed by gel electrophoresis image comparison (3 independent replicates); purity specification: ≥99% for Tris salt; dsRNA reduction and integrity improvement documented but not reported as fold-change values
Conditions	T7 in vitro transcription; 100-base RNA transcript; 1 μg DNA template; 2 h incubation at 37°C; 3 independent transcription replicates

Why This Matters

For mRNA therapeutic and vaccine production workflows where dsRNA contamination triggers innate immune responses and reduces translational efficiency, the Tris salt formulation offers a documented process advantage over sodium salt formulations, directly impacting critical quality attributes of the final RNA product.

• [1] Creative Diagnostics. UTP (200mM Tris Solution), Cat. No. CDDE-083. 'Using Tris salt NTP instead of Na salt NTP for IVT reaction can not only increase the yield, reduce the production of dsRNA, but also improve the integrity of RNA.' GMP Grade, ≥99% purity. View Source
• [2] SBS Genetech. NTP (Tris Buffered) for Cell-free Protein Synthesis. 'Compared to sodium salt NTPs, Tris-buffered NTPs can not only enhance IVT yield but also reduce dsRNA production and improve RNA integrity.' View Source

Long-Term Storage Stability: Tris-Buffered UTP Remains Stable for 3 Years at −20°C and Survives Multiple Freeze-Thaw Cycles

Manufacturer specifications for Tris-buffered UTP solution (100 mM, Tris base titrated to pH 7.3–7.5) document a shelf stability of 3 years when stored at −20°C, with retained functional performance after multiple freeze-thaw cycles . This stability profile is attributed to the Tris buffering system, which maintains the nucleotide in an optimal pH range and prevents acid-catalyzed hydrolysis of the triphosphate moiety. In contrast, the free acid form of UTP is explicitly noted as 'prone to instability' in solution, with manufacturers recommending freshly prepared solutions and advising use of the stabilized salt form . For procurement planning, the Tris salt form's documented 3-year shelf life at standard laboratory freezer conditions (−20°C) provides a practical advantage over the free acid or less thoroughly characterized salt forms where stability data are not as extensively documented by major commercial suppliers.

Long-Term Stability

Supplier-reported

3-year stability at −20°C; stable after multiple freeze-thaw cycles

Reported stability may reduce procurement risk for longitudinal studies.

Free acid form is prone to instability; aliquot storage recommended.

Evidence Dimension	Long-term storage stability and freeze-thaw tolerance
Target Compound Data	UTP Tris salt (100 mM aqueous solution, pH 7.3–7.5): stable for 3 years at −20°C; stable after multiple freeze-thaw cycles; ≥99% purity maintained
Comparator Or Baseline	UTP free acid: prone to instability in solution; requires freshly prepared solutions; 'it is advisable to consider the stable salt form' per manufacturer guidance
Quantified Difference	Documented 3-year shelf life at −20°C for Tris-buffered formulation vs. no long-term stability data for free acid; functional validation after multiple freeze-thaw cycles
Conditions	Storage at −20°C; shipped on dry ice; aliquot to avoid repeated freezing and thawing recommended for optimal performance

Why This Matters

For laboratories planning multi-year research programs or requiring batch consistency across longitudinal studies, the documented 3-year stability and freeze-thaw tolerance of the Tris salt formulation reduce the procurement risk of reagent degradation, lot-to-lot variability, and the operational burden of frequent re-ordering and re-validation.

Nucleotide Selectivity Hierarchy at Rat vs. Human P2Y Receptors: UTP Is the Only NTP That Is a Full Agonist at Both Human P2Y2 and P2Y4 Without Cross-Antagonism

Comprehensive pharmacological profiling at recombinant rat P2Y2 and P2Y4 receptors expressed in Xenopus oocytes revealed a pronounced selectivity hierarchy at rP2Y2 (ATP = UTP > CTP > GTP > ITP) while all five nucleotides were equipotent at rP2Y4 (ATP = UTP = CTP = GTP = ITP) [1]. These rat receptor profiles contrast sharply with the human receptor pharmacology, where ATP is a competitive antagonist at hP2Y4 (KB = 708 nM) [2]. UTP is the only native nucleotide triphosphate that consistently acts as a full agonist at both human P2Y2 and P2Y4 receptors without antagonist activity at either subtype. CTP and GTP are also agonists at hP2Y4 but with approximately 12–13-fold lower potency than UTP (GTP EC50 = 6.59 μM; ITP EC50 = 7.38 μM vs. UTP EC50 = 0.55 μM) [2]. This positions UTP as the uniquely universal agonist across human P2Y2/P2Y4 pharmacology, critical for experiments requiring simultaneous activation of both subtypes or for studies translating between rodent and human receptor systems.

Nucleotide Agonist Hierarchy

Class-level inference

UTP full agonist at hP2Y2/hP2Y4; ATP antagonist at hP2Y4; GTP/ITP 12–13× less potent

Reported agonist profile supports dual P2Y2/P2Y4 activation studies.

Rat vs. human P2Y4 pharmacology differs; cross-species translation requires review.

Evidence Dimension	Agonist activity across human P2Y2 and P2Y4 receptor subtypes
Target Compound Data	UTP: full agonist at human P2Y2 (EC50 = 55 nM) and human P2Y4 (EC50 = 0.55 μM); no antagonist activity at either subtype
Comparator Or Baseline	ATP: full agonist at hP2Y2 but competitive antagonist at hP2Y4 (KB = 708 nM). GTP: hP2Y4 agonist (EC50 = 6.59 μM, ~12-fold less potent than UTP). CTP: hP2Y4 agonist only at high concentrations; inhibits UTP response by ~40% at 100 μM. ITP: hP2Y4 agonist (EC50 = 7.38 μM, ~13-fold less potent than UTP)
Quantified Difference	UTP is 12-fold more potent than GTP and 13-fold more potent than ITP at hP2Y4; ATP is qualitatively different (antagonist, not agonist) at hP2Y4
Conditions	Recombinant human and rat P2Y receptors expressed in 1321N1 astrocytoma cells or Xenopus oocytes; intracellular Ca2+ mobilization assay; agonist application for 30 s at 5-min intervals

Why This Matters

For drug discovery programs targeting human P2Y receptors, UTP tris salt provides the only native nucleotide that can simultaneously activate P2Y2 and P2Y4 signaling without the confounding antagonism seen with ATP at the human P2Y4 subtype, simplifying assay design and data interpretation.

• [1] Wildman SS, Brown SG, Rahman M, et al. Extended pharmacological profiles of rat P2Y2 and rat P2Y4 receptors and their sensitivity to extracellular H+ and Zn2+ ions. British Journal of Pharmacology, 2003; 140(7): 1177–1186. DOI: 10.1038/sj.bjp.0705544. PMC1574132. View Source
• [2] Kennedy C, Qi AD, Herold CL, Harden TK, Nicholas RA. ATP, an Agonist at the Rat P2Y4 Receptor, Is an Antagonist at the Human P2Y4 Receptor. Molecular Pharmacology, 2000; 57(5): 926–931. View Source

Procurement-Guiding Application Scenarios for Uridine-5′-triphosphate Tris Salt Based on Quantitative Differentiation Evidence

Human P2Y2/P2Y4 Dual Receptor Pharmacology Studies Requiring ATP-Free Agonism

In experimental systems where the goal is to activate human P2Y2 and P2Y4 receptors without cross-activating P2Y11 or P2X receptor subtypes, UTP tris salt is the only native nucleotide triphosphate that serves as a full agonist at both human P2Y2 (EC50 = 55 nM) and P2Y4 (EC50 = 80 nM–0.55 μM) while maintaining >180-fold selectivity over P2Y6 (EC50 > 10,000 nM) . ATP is disqualified for this application because it acts as a competitive antagonist, not an agonist, at the human P2Y4 receptor (KB = 708 nM), a species-specific pharmacological feature that would confound data interpretation in human cell-based assays . This scenario is directly supported by the head-to-head selectivity data in Section 3, Evidence Item 1 and the species-specific pharmacology data in Evidence Item 5.

In Vitro Transcription for mRNA Therapeutics Requiring High Yield and Low dsRNA Contamination

For GMP-grade mRNA production workflows where dsRNA byproducts are a critical quality attribute due to their immunostimulatory potential, the Tris-buffered UTP formulation offers documented advantages over NaOH-titrated sodium salt NTPs: higher transcript yield, reduced dsRNA generation, and improved RNA integrity . The Tris salt provides intrinsic pH buffering at pH 7.0–7.5, eliminating sodium ion accumulation that can inhibit T7 RNA polymerase . With ≥99% HPLC purity and certification as free of DNase, RNase, endonuclease, and exonuclease activities , this formulation supports the stringent quality requirements of mRNA-based vaccine and therapeutic manufacturing. This scenario is directly supported by the Tris-vs-sodium salt IVT performance evidence in Section 3, Evidence Item 3.

Repeated-Dose or Sustained-Stimulation P2Y2 Signaling Studies Where Differential Desensitization Matters

In protocols involving repeated agonist application, calcium oscillation monitoring, or chronic P2Y2 receptor stimulation, UTP induces homologous receptor desensitization with approximately 10-fold greater potency (IC50 = 0.7–2.9 μM) than ATP (IC50 = 9.1–21.2 μM) . This differential desensitization profile means that ATP requires ~10-fold higher concentrations to achieve the same level of receptor regulation, potentially confounding dose-response interpretations in chronic exposure models. The Tris salt formulation further ensures that pH drift during extended incubations does not introduce an additional experimental variable. This scenario is directly supported by the head-to-head desensitization data in Section 3, Evidence Item 2.

Multi-Year Longitudinal Studies or Core Facilities Requiring Batch Consistency and Long Shelf-Life

For core facilities, biobanks, or multi-year research programs requiring consistent reagent performance across extended timeframes, the documented 3-year stability of Tris-buffered UTP at −20°C with retained activity after multiple freeze-thaw cycles provides a procurement-grounded rationale for selecting the Tris salt over the free acid form, which is explicitly noted as 'prone to instability' and requiring freshly prepared solutions . The defined purity specification (≥99% HPLC) and nuclease-free certification available from major suppliers enable batch reservation and reduce the operational overhead of frequent re-validation. This scenario is directly supported by the stability evidence in Section 3, Evidence Item 4.

Application

Selection Property

Validation Focus

P2Y2/P2Y4 dual receptor pharmacology studies

P2Y receptor subtype selectivity profile

ATP cross-antagonism verification at human P2Y4

In vitro transcription for mRNA synthesis

Tris-buffered nucleotide formulation

RNA yield, dsRNA byproduct, and integrity assessment

Sustained or repeated P2Y2 stimulation assays

P2Y2 desensitization kinetics

Concentration-dependent receptor regulation

Long-term reagent procurement for multi-year studies

Documented freezer storage stability

Post-thaw functional activity verification

• [1] Cayman Chemical / Bertin Bioreagent. Uridine 5′-triphosphate (sodium salt) product data. EC50 values for human P2Y2 (55 nM), P2Y4 (80 nM), P2Y6 (>10,000 nM). CAT N°: 9003530. View Source
• [2] Kennedy C et al. Molecular Pharmacology, 2000; 57(5): 926–931. hP2Y4: UTP EC50 = 0.55 μM; ATP is competitive antagonist (KB = 708 nM). View Source
• [3] Creative Diagnostics. UTP (200mM Tris Solution), Cat. No. CDDE-083. GMP Grade, ≥99% (HPLC), nuclease-free. Tris salt enhances IVT yield, reduces dsRNA, improves RNA integrity vs Na salt. View Source
• [4] Velázquez B et al. Mol Cell Biochem, 2000; 206(1–2): 75–89. UTP desensitization IC50 = 0.7–2.9 μM vs ATP IC50 = 9.1–21.2 μM; ~10-fold difference. View Source